
Cross-validation of different assay methods for
galactosyltransferase activity.

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: UDP-a-D-Galactose disodium salt

CAS No.: 137868-52-1

Cat. No.: B1245140

Get Quote

A Researcher's Guide to Cross-Validating
Galactosyltransferase Activity Assays
Galactosyltransferases (GalTs) are a critical class of glycosyltransferases that catalyze the

transfer of galactose from a UDP-galactose donor to an acceptor molecule, such as a

carbohydrate, protein, or lipid.[1][2] This enzymatic activity is fundamental to the biosynthesis of

complex glycans, which play pivotal roles in cell-cell recognition, signaling, and immune

responses.[3][4] Consequently, the accurate measurement of galactosyltransferase activity is

indispensable for advancing research in glycobiology, oncology, and for the development of

novel therapeutics.[5]

This guide provides an in-depth comparison of prevalent assay methods for determining

galactosyltransferase activity. It is designed for researchers, scientists, and drug development

professionals, offering insights into the causality behind experimental choices and providing a

framework for selecting the most appropriate assay for your specific research needs.
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The Galactosyltransferase Reaction: A Common
Ground
All galactosyltransferase assays are designed to measure the rate of the same fundamental

reaction: the transfer of a galactose moiety from UDP-galactose to an acceptor substrate. The

reaction produces a glycosylated product and uridine diphosphate (UDP).[1] The diversity of

assay methods stems from the variety of strategies employed to detect either the formation of

the glycosylated product or the release of UDP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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